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Compound of Interest

Compound Name: Ganfeborole

Cat. No.: B1654198 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling and disposal of Ganfeborole (GSK3036656), a novel investigational

antitubercular agent.

As a potent, boron-containing compound, Ganfeborole requires stringent safety protocols to

ensure the well-being of laboratory personnel and to prevent environmental contamination. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to support your critical research and development efforts.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Ganfeborole. It is imperative to always consult the specific Safety Data Sheet (SDS) provided

by the manufacturer for the most detailed and up-to-date information.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes,

dust, and aerosols.

Hand Protection

Nitrile or neoprene gloves.

Double-gloving is

recommended.

Provides a barrier against skin

contact. Check manufacturer's

data for breakthrough times.

Body Protection
A fully buttoned lab coat,

preferably a disposable gown.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended,

especially when handling the

powder form or when there is a

risk of aerosol generation.

Minimizes inhalation of the

compound.

Handling and Storage
Proper handling and storage are crucial to maintaining the integrity of Ganfeborole and

ensuring a safe laboratory environment.

Handling:

Ventilation: All work with Ganfeborole, especially weighing and preparing solutions, should

be conducted in a certified chemical fume hood or a biological safety cabinet.

Aerosol and Dust Minimization: Handle the solid form of Ganfeborole with care to avoid

generating dust. Use appropriate tools and techniques for weighing and transferring the

compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Ganfeborole,

before leaving the laboratory, and before eating, drinking, or smoking.

Storage:

Container: Store Ganfeborole in its original, tightly sealed container.
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Location: Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Access: Restrict access to authorized personnel only.

Disposal Plan
The disposal of Ganfeborole and any contaminated materials must be handled with care to

prevent environmental release.

Waste Type Disposal Procedure

Unused Ganfeborole

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated, labeled hazardous waste

container.

Contaminated PPE (e.g., gloves, gowns)
Dispose of in a sealed bag and place in the

designated hazardous waste container.

Experimental Workflow for Safe Handling of
Ganfeborole
The following diagram illustrates the standard workflow for safely handling Ganfeborole in a

laboratory setting, from receipt of the compound to the final disposal of waste.
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Ganfeborole Safe Handling Workflow
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This comprehensive guide is intended to provide a robust framework for the safe handling of

Ganfeborole. Always prioritize obtaining and thoroughly reviewing the manufacturer-provided

Safety Data Sheet (SDS) before beginning any work with this compound. By adhering to these

protocols, you contribute to a safe and productive research environment.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Ganfeborole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654198#personal-protective-equipment-for-
handling-ganfeborole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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